ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: ethyl 4-[3-(benzylamino)-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C20H20N2O4/c1-2-26-20(25)15-8-10-16(11-9-15)22-18(23)12-17(19(22)24)21-13-14-6-4-3-5-7-14/h3-11,17,21H,2,12-13H2,1H3
• InChI Key: GEQXKGDDZBZLKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC=CC=C3
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as EBP, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBP is a member of the pyrrolidine family of compounds and is synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

Ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has several advantages for use in lab experiments. It is a relatively stable compound, which makes it easy to handle and store. It is also readily available and can be synthesized in large quantities. However, one limitation of this compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research related to ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate. One area of interest is the development of this compound analogs that have improved pharmacological properties. Another area of interest is the investigation of the potential use of this compound in the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. It is synthesized through a series of chemical reactions and has a wide range of biological activities. This compound has been used in research related to cancer, HIV, and Alzheimer's disease. It has several advantages for use in lab experiments, but also has limitations. There are several future directions for research related to this compound, including the development of analogs and investigation of its potential use in the treatment of Alzheimer's disease.

Synthesis Methods

The synthesis of ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate involves a series of chemical reactions that start with the reaction of ethyl 4-chloro-3-nitrobenzoate with benzylamine to form ethyl 4-(benzylamino)-3-nitrobenzoate. This intermediate is then reduced with sodium dithionite to form ethyl 4-(benzylamino)-3-aminobenzoate. The final step involves the cyclization of the amino group with the carboxylic acid group to form this compound.

Scientific Research Applications

Ethyl 4-[3-(benzylamino)-2,5-dioxo-1-pyrrolidinyl]benzoate has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been used in research related to cancer, HIV, and Alzheimer's disease.